Cas no 885681-61-8 (methyl (3-bromo-4-fluorophenyl)acetate)

• Product Name: methyl (3-bromo-4-fluorophenyl)acetate
• CAS No: 885681-61-8
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• CID: 2146900
• PubChem ID: 57419860
• Update Time: 2025-06-16

methyl (3-bromo-4-fluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl (3-bromo-4-fluorophenyl)acetate
• Benzeneacetic acid, 3-bromo-4-fluoro-, methyl ester
• OZMVMMGUHPFAND-UHFFFAOYSA-N
• CS-0212742
• (3-Bromo-4-fluorophenyl)acetic acid methyl ester
• DB-319742
• G63766
• (3-Bromo-4-fluoro-phenyl)-acetic acid methyl ester
• methyl 2-(3-bromo-4-fluorophenyl)acetate
• BS-33008
• 885681-61-8
• methyl2-(3-bromo-4-fluorophenyl)acetate
• SCHEMBL137265

• MDL： MFCD12025009
• Inchi： 1S/C9H8BrFO2/c1-13-9(12)5-6-2-3-8(11)7(10)4-6/h2-4H,5H2,1H3
• InChI Key： OZMVMMGUHPFAND-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CC(=O)OC)F

Computed Properties

• Exact Mass: 245.96917g/mol
• Monoisotopic Mass: 245.96917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on methyl (3-bromo-4-fluorophenyl)acetate

Methyl (3-Bromo-4-Fluorophenyl)acetate: An Overview of Its Properties, Applications, and Recent Research

Methyl (3-bromo-4-fluorophenyl)acetate (CAS No. 885681-61-8) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include a bromo and a fluoro substituent on the phenyl ring, as well as an acetate ester group. These functional groups contribute to its diverse reactivity and potential applications in various scientific domains.

The molecular formula of methyl (3-bromo-4-fluorophenyl)acetate is C₁₀H₉BrFO₂, and its molecular weight is approximately 257.07 g/mol. The compound is typically synthesized through the esterification of (3-bromo-4-fluorophenyl)acetic acid with methanol in the presence of an acid catalyst. This reaction pathway is well-documented in the literature and is known for its high yield and purity.

In terms of physical properties, methyl (3-bromo-4-fluorophenyl)acetate is a colorless liquid at room temperature with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound's melting point is around -15°C, and its boiling point is approximately 190°C at atmospheric pressure.

The chemical stability of methyl (3-bromo-4-fluorophenyl)acetate is notable under standard laboratory conditions. However, it can undergo various chemical transformations under specific reaction conditions. For instance, the bromo substituent can be readily replaced by other functional groups through nucleophilic substitution reactions, making it a valuable intermediate in synthetic chemistry. Additionally, the fluoro substituent imparts unique electronic properties to the molecule, which can be exploited in the design of novel materials and pharmaceuticals.

In the realm of pharmaceutical research, methyl (3-bromo-4-fluorophenyl)acetate has shown promise as a building block for the synthesis of bioactive compounds. Recent studies have explored its potential as a precursor for the development of new drugs targeting various diseases. For example, researchers at the University of California have utilized this compound to synthesize novel inhibitors of protein kinases, which are implicated in several cancers and inflammatory disorders.

One notable application of methyl (3-bromo-4-fluorophenyl)acetate is in the field of medicinal chemistry, where it serves as a key intermediate in the synthesis of small molecules with therapeutic potential. A study published in the Journal of Medicinal Chemistry reported the use of this compound to develop potent and selective inhibitors of bromodomain-containing proteins (BRDs). These inhibitors have shown efficacy in preclinical models of leukemia and other hematological malignancies.

Beyond pharmaceutical applications, methyl (3-bromo-4-fluorophenyl)acetate has also found utility in materials science. Its unique electronic properties make it suitable for the synthesis of functional polymers and organic semiconductors. Researchers at Stanford University have demonstrated that this compound can be polymerized to form conjugated polymers with tunable electronic properties, which have potential applications in organic electronics and photovoltaic devices.

The environmental impact of methyl (3-bromo-4-fluorophenyl)acetate is another area of active research. While it is generally considered safe for laboratory use when proper handling protocols are followed, there is ongoing investigation into its biodegradability and potential effects on aquatic ecosystems. Preliminary studies suggest that it degrades slowly under natural conditions but does not accumulate significantly in environmental matrices.

In conclusion, methyl (3-bromo-4-fluorophenyl)acetate (CAS No. 885681-61-8) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structural features and reactivity make it an invaluable tool for scientists working in these fields. As research continues to advance, it is likely that new applications and insights into the properties of this compound will emerge, further solidifying its importance in modern scientific endeavors.